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Compound of Interest

Compound Name: 5-Methyl-2-hepten-4-one

Cat. No.: B146534

Essential Safety and Handling Guide for 5-
Methyl-2-hepten-4-one

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 5-
Methyl-2-hepten-4-one (CAS No. 81925-81-7). Adherence to these procedures is critical for
ensuring laboratory safety and proper disposal.

Hazard Identification and Summary

5-Methyl-2-hepten-4-one is a flammable liquid that can cause skin and eye irritation.[1][2][3] It
may also cause an allergic skin reaction.[1][3] Ingestion is harmful.[1] It is imperative to handle
this chemical with appropriate personal protective equipment in a well-ventilated area.
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Hazard . .
o GHS Pictogram Signal Word Hazard Statement
Classification

H226: Flammable

Flammable liquids & Warning o
liquid and vapor[1]
- i H302: Harmful if
Acute toxicity, Oral | Warning
swallowed[1]
o ] H315: Causes skin
Skin irritation | Warning o
irritation[1][3]
H317: May cause an
Skin sensitization | Warning allergic skin
reaction[1][3]
) o ] H319: Causes serious
Serious eye irritation | Warning

eye irritation[2][3]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 5-Methyl-2-hepten-4-one to minimize
exposure and ensure personal safety.
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PPE Category

Item

Material/Specification

Eye and Face Protection

Safety Goggles or Face Shield

Chemical splash goggles or a

face shield.

Hand Protection

Chemical-Resistant Gloves

Gloves with a Polyvinyl alcohol
(PVA) coating are
recommended for excellent
resistance to ketones.[4][5]
Butyl or fluoroelastomer gloves

can also be considered.[5]

Body Protection

Laboratory Coat or Chemical-

Resistant Apron

A standard laboratory coat
should be worn. For larger
quantities or tasks with a
higher risk of splashing, a
chemical-resistant apron over

the lab coat is recommended.

Respiratory Protection

Not typically required with

adequate ventilation

Work in a well-ventilated area
or a chemical fume hood to
avoid inhalation of vapors.[6] If
ventilation is inadequate, a
NIOSH-approved respirator

may be necessary.

Operational Plan: Step-by-Step Handling Protocol

Follow these steps to ensure the safe handling of 5-Methyl-2-hepten-4-one during laboratory

operations.

e Preparation:

o Ensure a chemical fume hood is operational and the work area is clear of clutter.

o Verify that an eyewash station and safety shower are accessible.[6]

o Assemble all necessary equipment and reagents before handling the chemical.
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o Don the required PPE as outlined in the table above.
e Handling:
o Ground and bond containers when transferring the liquid to prevent static discharge.[1]
o Use non-sparking tools.[1]
o Keep the container tightly closed when not in use.[1][6]
o Avoid inhalation of vapor or mist.[6]
o Prevent contact with skin and eyes.[1]

o Keep away from heat, sparks, open flames, and other ignition sources.[1][6] No smoking
in the handling area.[1]

e Storage:
o Store in a cool, dry, and well-ventilated place.[1][6]
o Keep containers tightly closed and sealed.[6]

o Store away from incompatible materials such as strong oxidizing agents and strong bases.

[6]

Disposal Plan: Step-by-Step Waste Management

Proper disposal of 5-Methyl-2-hepten-4-one and contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.

e \Waste Collection:

o Collect waste 5-Methyl-2-hepten-4-one and any materials contaminated with it (e.qg.,
paper towels, gloves) in a designated, properly labeled, and sealed container.

o The waste container should be suitable for flammable liquids.

» Labeling and Storage of Waste:
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o Clearly label the waste container with "Hazardous Waste," the full chemical name ("5-
Methyl-2-hepten-4-one"), and the associated hazards (Flammable, Irritant).

o Store the waste container in a designated hazardous waste accumulation area, away from
incompatible materials.

o Disposal Procedure:
o Dispose of the contents and container at an approved waste disposal plant.[1]

o Follow all local, state, and federal regulations for the disposal of hazardous chemical
waste.

o Do not dispose of the chemical down the drain.

Safe Handling Workflow
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Caption: Workflow for the safe handling of 5-Methyl-2-hepten-4-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemicalbook.com [chemicalbook.com]

2. 5-Methyl-2-hepten-4-one | C8H140 | CID 5362588 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 3. echemi.com [echemi.com]

e 4. polycohealthline.com [polycohealthline.com]

o 5. glovesnstuff.com [glovesnstuff.com]

e 6. staticl.squarespace.com [staticl.squarespace.com]

 To cite this document: BenchChem. [Personal protective equipment for handling 5-Methyl-2-
hepten-4-one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146534#personal-protective-equipment-for-handling-
5-methyl-2-hepten-4-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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